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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869 Get Quote

For Immediate Release

Pristina, Kosovo – December 16, 2025 – In a comprehensive examination of the chemical

properties of antimony sulfate (Sb₂(SO₄)₃), this technical guide elucidates its hygroscopic

nature, offering critical insights for researchers, scientists, and professionals in drug

development. Antimony sulfate is a salt that readily attracts and holds water molecules from

the surrounding environment.

Antimony sulfate is definitively classified as a hygroscopic and deliquescent substance.[1][2]

This means it not only absorbs moisture from the air but can absorb enough to dissolve and

form an aqueous solution. This property is critical in the handling, storage, and application of

the compound, particularly in fields requiring stringent moisture control. Furthermore, in the

presence of moist air or water, antimony sulfate undergoes hydrolysis to form various basic

antimony oxides.[1]

Physicochemical Properties of Antimony Sulfate
A summary of the key physical and chemical properties of antimony sulfate is provided in the

table below.
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Property Value Reference

Molecular Formula Sb₂(SO₄)₃ [3][4]

Molecular Weight 531.68 g/mol [4]

Appearance
White or colorless crystalline

solid
[3]

Hygroscopic Nature Hygroscopic and deliquescent [1][2]

Solubility

Soluble in water, but

hydrolyzes to form an insoluble

basic salt.[2][4]

Synthesis and Hydrolysis of Antimony Sulfate
Antimony sulfate can be synthesized through the reaction of elemental antimony or its oxide

with hot, concentrated sulfuric acid.[1] The balanced chemical equations for these synthesis

routes are as follows:

From Antimony(III) Oxide: Sb₂O₃ + 3H₂SO₄ → Sb₂(SO₄)₃ + 3H₂O[1]

From Elemental Antimony: 2Sb + 6H₂SO₄ → Sb₂(SO₄)₃ + 3SO₂ + 6H₂O[1]

The hygroscopic nature of antimony sulfate leads to its hydrolysis in the presence of water.

This reaction can proceed through different pathways depending on the conditions. Two known

hydrolysis reactions are:

Formation of a Basic Salt: Sb₂(SO₄)₃ + H₂O → Sb₂O(SO₄)₂ + H₂SO₄[5]

Formation of Antimony(III) Oxide (at 100°C): Sb₂(SO₄)₃ + 3H₂O → Sb₂O₃↓ + 3H₂SO₄[5]

The formation of these basic salts highlights the importance of storing antimony sulfate in a

dry environment to maintain its chemical integrity.

Experimental Determination of Hygroscopicity
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The hygroscopicity of a substance like antimony sulfate can be determined through several

established experimental protocols. These methods range from simple qualitative assessments

to sophisticated quantitative analyses.

Qualitative Assessment: Desiccator Method
A straightforward method to qualitatively assess hygroscopicity involves the use of a desiccator.

Protocol:

Sample Preparation: A known weight of anhydrous antimony sulfate is placed in an open

container, such as a watch glass.

Controlled Humidity Environment: The container is placed in a desiccator containing a

saturated salt solution that maintains a specific relative humidity (RH). For example, a

saturated solution of sodium chloride maintains an RH of approximately 75% at room

temperature.

Observation: The sample is observed over a period for any physical changes, such as

clumping, becoming damp, or deliquescence (dissolving).

Gravimetric Analysis: The sample is weighed at regular intervals to determine the mass of

water absorbed.
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Fig. 1: Workflow for the Desiccator Method.
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Quantitative Analysis: Dynamic Vapor Sorption (DVS)
Dynamic Vapor Sorption (DVS) is a highly sensitive gravimetric technique that provides precise

quantitative data on the interaction of a solid material with water vapor.

Protocol:

Sample Preparation: A small, accurately weighed sample of antimony sulfate (typically a

few milligrams) is placed in the DVS instrument's microbalance.

Drying: The sample is initially dried under a stream of dry nitrogen gas (0% RH) to establish

a baseline dry mass.

Sorption/Desorption Isotherm: The relative humidity of the gas stream is then incrementally

increased in a stepwise manner (e.g., from 0% to 90% RH in 10% steps). The instrument

continuously measures the change in mass of the sample at each RH step until equilibrium

is reached. Following the sorption phase, the RH is incrementally decreased to generate a

desorption isotherm.

Data Analysis: The data is plotted as the percentage change in mass versus relative

humidity, creating a sorption-desorption isotherm curve. This curve provides detailed

information about the hygroscopic behavior, including the deliquescence point and the

amount of water absorbed at different humidity levels.
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Fig. 2: Experimental Workflow for Dynamic Vapor Sorption.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b147869?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Antimony Sulfate's
Hygroscopic Behavior
The hygroscopic nature of antimony sulfate dictates a clear logical progression from

atmospheric exposure to chemical transformation. This relationship is crucial for understanding

its stability and handling requirements.
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Fig. 3: Logical Flow of Hygroscopic Effects.
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In conclusion, the hygroscopic and deliquescent properties of antimony sulfate are

fundamental characteristics that significantly influence its chemical stability. A thorough

understanding and quantification of its interaction with atmospheric moisture, through

established experimental protocols, are essential for its proper handling, storage, and

application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://www.benchchem.com/product/b147869?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Antimony(III)_sulfate
https://www.drugfuture.com/chemdata/antimony-sulfate.html
https://cymitquimica.com/cas/7446-32-4/
https://www.lookchem.com/ProductWholeProperty_LCPL472441.htm
http://charchem.org/en/subst-ref/?id=3897&langMode=all&langs=%2A
https://www.benchchem.com/product/b147869#is-antimony-sulfate-hygroscopic
https://www.benchchem.com/product/b147869#is-antimony-sulfate-hygroscopic
https://www.benchchem.com/product/b147869#is-antimony-sulfate-hygroscopic
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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